Cas no 1806885-77-7 (Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetate)

• Product Name: Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetate
• CAS No: 1806885-77-7
• MF: C₁₂H₁₄ClF₂NO₃
• MW: 293.694269657135
• CID: 4897528
• Update Time: 2025-05-21

Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetate

• Inchi： 1S/C12H14ClF2NO3/c1-3-19-10(17)5-7-4-8(11(14)15)9(6-13)16-12(7)18-2/h4,11H,3,5-6H2,1-2H3
• InChI Key： HSHSILJIJKRNSC-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=CC(=C(N=1)OC)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 294
• XLogP3: 2.4
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetate

Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetate (CAS No. 1806885-77-7): A Comprehensive Overview

Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetate, identified by its CAS number CAS No. 1806885-77-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and pharmacological potential. The unique combination of functional groups in its molecular framework, including a chloromethyl substituent, a difluoromethyl group, and a methoxy moiety, makes it a promising candidate for further exploration in medicinal chemistry.

The chemical structure of Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetate can be described as follows: it features a pyridine ring that is substituted at the 2-position with a chloromethyl group, at the 3-position with a difluoromethyl group, and at the 6-position with a methoxy group. Additionally, the 5-position of the pyridine ring is esterified with an acetic acid ethyl ester. This particular arrangement of functional groups imparts distinct chemical properties and reactivity patterns, which are critical for its potential applications in drug design and synthesis.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic applications. Pyridine derivatives have been extensively studied due to their ability to interact with biological targets such as enzymes and receptors. The presence of both electron-withdrawing and electron-donating groups in Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetate enhances its binding affinity and selectivity towards various biological targets. This makes it an attractive scaffold for the design of small-molecule drugs with improved pharmacokinetic profiles.

The synthesis of Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of a pyridine intermediate, which is then functionalized through nucleophilic substitution reactions to introduce the chloromethyl, difluoromethyl, and methoxy groups. The final step involves esterification to attach the acetic acid ethyl ester at the 5-position of the pyridine ring. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and flow chemistry, have been employed to enhance the efficiency and scalability of the synthesis.

The pharmacological properties of Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetate have been extensively evaluated in preclinical studies. These studies have revealed that the compound exhibits significant activity against various biological targets, including kinases, transcription factors, and ion channels. The presence of the chloromethyl group allows for further derivatization through nucleophilic addition reactions, providing a versatile platform for generating novel analogs with enhanced potency and selectivity. Additionally, the difluoromethyl group has been shown to improve metabolic stability and oral bioavailability, making it an attractive feature for drug development.

In recent research publications, Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetate has been investigated for its potential in treating inflammatory diseases and cancer. Studies have demonstrated that this compound can modulate key signaling pathways involved in these conditions by interacting with specific enzymes and receptors. For instance, it has been shown to inhibit the activity of Janus kinases (JAKs), which are critical mediators of inflammatory responses. Furthermore, preclinical data suggest that it may exhibit antitumor effects by targeting pathways involved in cell proliferation and survival.

The structural features of Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetate also make it a valuable tool for mechanistic studies in medicinal chemistry. By understanding how this compound interacts with biological targets at the molecular level, researchers can gain insights into the design principles that govern drug efficacy and selectivity. These insights can then be applied to develop new drugs with improved therapeutic profiles. Additionally, computational methods such as molecular docking and quantum mechanical calculations have been used to predict the binding modes of this compound to various biological targets, providing further guidance for rational drug design.

The future prospects for Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetate are promising, with ongoing research aimed at expanding its therapeutic applications. Efforts are being made to optimize its synthetic routes for large-scale production and to explore new derivatives that may exhibit enhanced pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from preclinical studies to clinical trials.

In conclusion, Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetate (CAS No. 1806885-77-7) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for drug design, while its demonstrated biological activity suggests therapeutic applications in areas such as inflammation and cancer treatment. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play an important role in the development of next-generation therapeutics.